BE“GHE Foundational & Exploratory
Check Availability & Pricing

In-Depth Technical Guide: Diheptyl Phthalate-d4
Safety Profile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diheptyl phthalate-d4

Cat. No.: B568791

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data available for
Diheptyl phthalate-d4. Due to the limited availability of a complete Safety Data Sheet (SDS)
for the deuterated form, this guide leverages data from the non-deuterated Di-n-heptyl
phthalate, alongside specific research findings for the d4 variant. All information is presented to
support risk assessment and safe handling in a research and development setting.

Section 1: Chemical and Physical Properties

The fundamental physical and chemical properties of Diheptyl phthalate-d4 and its non-
deuterated counterpart are summarized below. These values are essential for understanding
the substance's behavior under various laboratory conditions.
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Property Diheptyl phthalate-d4 Di-n-heptyl phthalate

CAS Number 358731-41-6 3648-21-3[1]

Molecular Formula C22H30D404[2] C22H3404[1]

Molecular Weight 366.53 g/mol [2] 362.51 g/mol

Appearance Neat/Light yellow liquid[1][2] Light yellow liquid[1]

Boiling Point No data available [1;4 ~196°C (381.2-384.8°F)

Melting Point No data available No data available[1]

Flash Point No data available No information available[1]

Solubility No data available No information available[1]
1,2-Benzene-3,4,5,6-d4-

Synonyms dicarboxylic acid, diheptyl Phthalic acid di-n-heptyl

ester; Phthalic Acid, Bis-heptyl

Ester D4[2]

ester[1]

Section 2: Toxicological Data and Hazard

Identification

Toxicological information is critical for assessing potential health risks. The following table

summarizes the known hazards associated with Di-n-heptyl phthalate, which should be

considered as potential risks for the d4 variant in the absence of specific data.
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Hazard Type Finding for Di-n-heptyl phthalate
Acute Toxicity No data available

Skin Corrosion/Irritation May cause mild skin irritation.[3]

Eye Damage/Irritation May cause slight or mild eye irritation.[3]

Harmful if swallowed. May cause digestive tract

Ingestion Lo
irritation.[3]
No component is identified as a probable,
Carcinogenicity possible, or confirmed human carcinogen by
IARC.
Specific Target Organ Toxicity No data available

Section 3: Signaling Pathway Activation

Research has shown that isotope-labelled Di-n-heptyl phthalate is an activator of the Nrf2-
mediated antioxidant response. This pathway is a critical cellular defense mechanism against
oxidative stress.

The Nrf2 (Nuclear factor erythroid 2-related factor 2) pathway is a primary regulator of cellular
resistance to oxidants. Under normal conditions, Nrf2 is kept in the cytoplasm by Keapl, which
facilitates its degradation. Upon exposure to oxidative stress, such as that induced by Diheptyl
phthalate-d4, Nrf2 is released from Keapl and translocates to the nucleus. In the nucleus, it
binds to the Antioxidant Response Element (ARE) in the promoter regions of various
antioxidant genes, leading to their transcription. This results in the production of protective
enzymes and proteins.
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Nrf2-Mediated Antioxidant Response Pathway

Section 4: Experimental Protocols

While detailed, step-by-step protocols for Diheptyl phthalate-d4 are not publicly available, the
methodologies can be inferred from studies on the non-deuterated form.

26-Week Oral Toxicity Study in Rats (Adapted from
Fukushima et al., 2014)

» Objective: To evaluate the long-term oral toxicity of diheptyl phthalate.
e Animal Model: Male F344 rats.
o Administration: The test substance was administered daily via gavage.

o Dosage Groups: Typically includes a control group (vehicle only) and multiple dose groups
(e.g., low, mid, high dose).

e Duration: 26 weeks.
e Parameters Monitored:
o Body weight and food/water consumption.
o Hematology and serum biochemistry at specified intervals.
o Organ weights at necropsy.
o Histopathological examination of major organs and tissues.

o Key Endpoints: Assessment of pre-neoplastic lesions, cell proliferation markers (e.g.,
PCNA), and organ-specific toxicity.
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General Workflow for an Oral Toxicity Study
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Section 5: Safe Handling and Emergency

Procedures
Based on the SDS for Di-n-heptyl phthalate, the following handling and safety precautions are
recommended.
Procedure Recommendation
Avoid contact with skin and eyes. Do not
Handling breathe mist/vapors/spray. Use in a well-
ventilated area.[1]
Keep in a dry, cool, and well-ventilated place.
Storage Keep container tightly closed. Store away from

strong oxidizing agents and strong bases.[1]

Personal Protective Equipment (PPE)

Wear appropriate protective eyeglasses or
chemical safety goggles, gloves, and clothing to

prevent skin exposure.[1]

First Aid: Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.[1]

First Aid: Skin Contact

Wash off immediately with soap and plenty of
water while removing all contaminated clothing

and shoes. Get medical attention.[1]

First Aid: Inhalation

Remove from exposure, lie down. Move to fresh
air.[1]

First Aid: Ingestion

Clean mouth with water. Get medical attention.

[1]

Fire Fighting

Use water spray, carbon dioxide (COz2), dry

chemical, or chemical foam.[1]

Spill Response

Soak up with inert absorbent material. Keep in

suitable, closed containers for disposal.[1]
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Section 6: Conclusion

The safety profile of Diheptyl phthalate-d4 can be reasonably inferred from its non-deuterated
analogue, Di-n-heptyl phthalate. The primary known biological activity of the deuterated form is
the activation of the Nrf2-mediated antioxidant response, indicating its potential to induce
oxidative stress. Standard laboratory safety precautions for handling phthalate esters should be
strictly followed. Further research is needed to fully characterize the specific toxicological
properties of the deuterated compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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